Cas no 85409-84-3 (8-methylnonyl phenylmethyl phthalate)

• Product Name: 8-methylnonyl phenylmethyl phthalate
• CAS No: 85409-84-3
• MF: C₂₅H₃₂O₄
• MW: 396.519187927246
• CID: 990443
• PubChem ID: 3020703
• Update Time: 2025-04-20

8-methylnonyl phenylmethyl phthalate Chemical and Physical Properties

Names and Identifiers

• 8-methylnonyl phenylmethyl phthalate
• 2-O-benzyl 1-O-(8-methylnonyl) benzene-1,2-dicarboxylate
• LDZ85Q395H
• 1,2-Benzenedicarboxylic acid, 1-(8-methylnonyl) 2-(phenylmethyl) ester
• 1,2-Benzenedicarboxylic acid, 8-methylnonyl phenylmethyl ester
• EINECS 287-156-5
• SCHEMBL158587
• Isodecyl alcohol, benzyl phthalate
• 1-(8-Methylnonyl) 2-(phenylmethyl) 1,2-benzenedicarboxylate
• DTXSID80234629
• NS00038930
• 85409-84-3
• JEDQSFKWKKVGLW-UHFFFAOYSA-N

• Inchi： 1S/C25H32O4/c1-20(2)13-7-4-3-5-12-18-28-24(26)22-16-10-11-17-23(22)25(27)29-19-21-14-8-6-9-15-21/h6,8-11,14-17,20H,3-5,7,12-13,18-19H2,1-2H3
• InChI Key： JEDQSFKWKKVGLW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC1C=CC=CC=1)=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 396.23006
• Monoisotopic Mass: 396.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.057
• Boiling Point: 482.1°C at 760 mmHg
• Flash Point: 231.7°C
• Refractive Index: 1.53